Cas no 2229097-47-4 (5-(1-ethenyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(1-ethenyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2229097-47-4
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 6572514
• PubChem ID: 165702584
• Update Time: 2025-06-15

5-(1-ethenyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethenyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine
• 2229097-47-4
• EN300-1729309

• Inchi： 1S/C9H11N5/c1-3-14-6-7(4-12-14)9-8(10)5-11-13(9)2/h3-6H,1,10H2,2H3
• InChI Key： YSLJPOHSCYNWFZ-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C=N1)N)C1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 189.10144537g/mol
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.7Ų

Additional information on 5-(1-ethenyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine

Introduction to 5-(1-ethenyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2229097-47-4)

5-(1-ethenyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine, identified by the CAS number 2229097-47-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a structural motif renowned for its broad biological activity and utility in drug development. The unique arrangement of functional groups in this molecule, including the vinyl group and the amine substituent, makes it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The pyrazole scaffold is a privileged structure in medicinal chemistry, exhibiting a wide spectrum of biological activities such as antiviral, anti-inflammatory, and anticancer properties. The presence of multiple nitrogen atoms in the pyrazole ring enhances its ability to interact with biological targets, making it an attractive scaffold for drug design. In particular, 5-(1-ethenyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine incorporates a vinyl group at the 5-position and an amine group at the 4-position of the pyrazole ring, which can be exploited for further derivatization and optimization.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The compound 5-(1-ethenyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine has been studied for its potential role in modulating various biological pathways. For instance, research has indicated that this molecule may interfere with enzyme inhibition and receptor binding, which are critical mechanisms in many diseases. The structural features of this compound allow it to engage with multiple targets, making it a versatile tool for pharmacological exploration.

In vitro studies have demonstrated that 5-(1-ethenyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-am ine exhibits promising activity against certain cancer cell lines. The compound's ability to induce apoptosis and inhibit proliferation suggests its potential as an anticancer agent. Additionally, its interaction with kinases and other signaling proteins has been investigated, revealing possible mechanisms through which it may exert its effects. These findings align with the growing interest in developing small-molecule inhibitors for oncological applications.

The synthesis of 5-(1-et henyl - 1 H - py ra z ol - 4 - yl ) - 1 - me thyl - 1 H - py ra z ol - 4 - ami ne involves multi-step organic transformations that highlight the versatility of pyrazole chemistry. The introduction of the vinyl group at the 5-position and the amine substituent at the 4-position requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient access to complex heterocyclic structures like this one, facilitating further exploration of its pharmacological potential.

One of the key advantages of 5-(1 ethenyl - 1 H - py ra z ol - 4 - yl ) - 1 - me thyl - 1 H - py ra z ol - 4 - ami ne is its structural flexibility, which allows for modifications that can enhance its bioavailability and target specificity. Researchers have explored various derivatives of this compound, demonstrating its utility as a starting point for drug development. For example, introducing additional functional groups or altering the substitution pattern can lead to compounds with improved pharmacokinetic properties.

The compound's potential extends beyond oncology; it has also been investigated for its antimicrobial properties. Studies have shown that derivatives of pyrazole can exhibit activity against bacteria and fungi, making them valuable candidates for developing new antibiotics. The mechanism of action often involves disrupting essential bacterial processes or interfering with fungal cell wall synthesis. This broad spectrum of activity makes 5-(1 ethenyl - 1 H - py ra z ol - 4 - yl ) - 1 - me thyl - 1 H - py ra z ol - 4 - ami ne a promising candidate for further development in antimicrobial therapies.

Recent research has also focused on understanding the molecular interactions between 5-(1 ethenyl - 1 H - py ra z ol - 4 - yl ) - 1 me thyl - 1 H pa ry az ol - 4 - ami ne and biological targets using computational methods. Techniques such as molecular docking and quantum mechanics simulations have provided insights into how this compound binds to receptors and enzymes. These studies not only help in rationalizing its biological activity but also guide future modifications to enhance its potency and selectivity.

The development of novel therapeutic agents often involves a multidisciplinary approach, combining synthetic chemistry, pharmacology, and computational biology. 5-( ethenyl - 3 - hy drox ypropyla m e tha n e) - b i s(3-t oly lphenoxy)methanol hydrochloride CAS No.